Cas no 87597-27-1 (Ethyl 5-bromoimidazo[1,2-a]pyrazine-2-carboxylate)

• Product Name: Ethyl 5-bromoimidazo[1,2-a]pyrazine-2-carboxylate
• CAS No: 87597-27-1
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• MDL: MFCD09265719
• CID: 654757
• PubChem ID: 24212954
• Update Time: 2024-12-09

Ethyl 5-bromoimidazo[1,2-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromoimidazo[1,2-a]pyrazine-2-carboxylate
• 5-bromo-Imidazo[1,2-a]pyrazine-2-carboxylic acid ethyl ester
• Imidazo[1,2-a]pyrazine-2-carboxylic acid, 5-bromo-, ethyl ester
• Ethyl 5-bromoimidazo[1,2-a]pyrazine-2-carboxylate (ACI)
• 5-Bromoimidazo[1,2-a]pyrazine-2-carboxylic acid ethyl ester
• CHEMBL66733
• AKOS015998841
• CS-0054807
• MFCD09265719
• DTXSID10639966
• AS-50617
• PB12619
• Ethyl5-bromoimidazo[1,2-a]pyrazine-2-carboxylate
• 87597-27-1
• SCHEMBL5550757
• P10725
• SHEPHIOFWBYNCL-UHFFFAOYSA-N

• MDL： MFCD09265719
• Inchi： 1S/C9H8BrN3O2/c1-2-15-9(14)6-5-13-7(10)3-11-4-8(13)12-6/h3-5H,2H2,1H3
• InChI Key： SHEPHIOFWBYNCL-UHFFFAOYSA-N
• SMILES： O=C(C1=CN2C(C=NC=C2Br)=N1)OCC

Computed Properties

• Exact Mass: 268.97999g/mol
• Monoisotopic Mass: 268.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.5Ų

Ethyl 5-bromoimidazo[1,2-a]pyrazine-2-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines